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Compound of Interest

2-Amino-3-hydroxy-3-(thiophen-3-
Compound Name:
yl)propanoic acid

Cat. No.: B13555948

Get Quote

(3-(3-Thienyl)Serine)[1][2]
Executive Summary & Core Definition

Beta-hydroxy-beta-(3-thienyl)alanine is a non-proteinogenic amino acid characterized by a

thiophene ring attached to the

-carbon of a serine backbone.[1][2] In strict IUPAC nomenclature and common medicinal
chemistry parlance, it is most accurately referred to as 3-(3-Thienyl)Serine.[1][2]

This molecule represents a critical structural hybrid:
¢ Serine Scaffold: It retains the

-amino and
-hydroxy functionality of serine.[1][2]

» Thiophene Isostere: The phenyl ring of phenylserine is replaced by a thiophene ring
(specifically at the 3-position), acting as a bioisostere with distinct electronic and steric
properties.
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Crucial Distinction: Researchers must distinguish this compound from its positional isomer, 3-

(2-Thienyl)Serine, and its non-hydroxylated analog, 3-(3-Thienyl)Alanine.[1][2] Confusion

between these three entities is a common source of experimental error in peptide synthesis

and ligand design.

Nomenclature & Synonyms

To ensure precision in procurement and database searching, the following synonym hierarchy

should be used.

Category

Primary Synonym

Context /| Usage

Common Name

3-(3-Thienyl)Serine

Preferred in organic synthesis

and medicinal chemistry.[1][2]

Systematic Name

2-Amino-3-hydroxy-3-
(thiophen-3-yl)propanoic acid

IUPAC standard; used in
patent literature.[1][2]

Structural Name

-Hydroxy-3-thienylalanine

Descriptive name often used in
peptide chemistry.[1][2]

Abbreviation

3-Thi-Ser or

-OH-3-Thi-Ala

Used in peptide sequence
notation.[1][2]

Stereochemical

(2S,3R)-3-(3-Thienyl)Serine

Example for the threo-L isomer

(biologically relevant).

Critical Disambiguation Table
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CAS Number

Compound Structure Feature .
(Representative)

3-Thienyl group, Custom Synthesis / Research

Target: 3-(3-Thienyl)Serine

-OH Grade
2-Thienyl group,
Isomer: 3-(2-Thienyl)Serine 32595-59-8 (DL-mix)
-OH
3-Thienyl group, No
Analog: 3-(3-Thienyl)Alanine 3685-51-6 (L-isomer)

-OH

Note on CAS: While the 2-thienyl isomer is commercially cataloged, the 3-thienyl serine isomer
is frequently a "made-to-order" or "synthesized-in-situ" compound in literature, often lacking a

widely recognized CAS for the specific enantiopure forms.[1][2]

Chemical Structure & Stereochemistry[1][2][3]

The molecule possesses two chiral centers (

-carbon and

-carbon), resulting in four possible stereoisomers.[1][2]

Stereochemical Configurations

e Threo Isomers (Syn): The amino and hydroxyl groups are on the same side in the Fisher
projection (typically (2S,3R) and (2R,3S)).

o Erythro Isomers (Anti): The amino and hydroxyl groups are on opposite sides (typically
(2S,3S) and (2R,3R)).
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In biological systems (e.g., antibiotic side chains), the L-threo (2S,3R) configuration is often the
bioactive target, analogous to the stereochemistry of L-threonine.[1]

Visualization of Isomers (Graphviz)[1]
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Figure 1: Stereochemical relationships of 3-(3-Thienyl)Serine isomers. The (2S,3R) threo form
Is often the primary target for biological activity.[1]

Synthesis Pathways[3][4][5][6]
Synthesis of

-hydroxy-
-amino acids is challenging due to the need to control two contiguous stereocenters.[1][2]

Chemical Synthesis: Aldol Condensation

The most robust chemical method involves the aldol condensation of a glycine equivalent with
3-thiophenecarboxaldehyde.[1][2]

e Reagents:

o Electrophile: 3-Thiophenecarboxaldehyde.[1][2]
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o Nucleophile: Glycine Ni(ll) Schiff base complex (e.g., Belokon's glycine equivalent) or
Copper(ll) glycinate.[1]

o Mechanism: The metal center coordinates the glycine enolate, directing the approach of the
aldehyde to favor the threo or erythro product depending on the ligand and conditions.

e Protocol Overview:
o Formation of the Metal-Glycine complex.[1][2]
o Base-catalyzed aldol addition of 3-thiophenecarboxaldehyde.[1][2]

o Acidic hydrolysis to release the free amino acid and recycle the chiral auxiliary.

Enzymatic Synthesis: Threonine Aldolases

Recent biocatalytic advances utilize Threonine Aldolases (TAs), such as ObiH (from
Pseudomonas sp.), to catalyze the reversible aldol reaction.

¢ Reaction: Glycine + 3-Thiophenecarboxaldehyde

3-(3-Thienyl)Serine.[1][2]

o Advantages: Single-step, aqueous conditions, high enantioselectivity (often favoring L-threo
or L-erythro depending on the enzyme).[1][2]

 Limitations: Equilibrium often favors the starting materials (retro-aldol cleavage); requires
excess glycine to drive yield.[1][2]

Synthesis Workflow Diagram (Graphviz)
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Figure 2: Dual pathways for the synthesis of 3-(3-Thienyl)Serine.[1][2] The chemical route
offers scale; the enzymatic route offers stereocontrol.

Applications in Drug Development[2][3][7]
Antibiotic Side Chains

Beta-hydroxy amino acids are critical precursors for monobactam and cephalosporin
antibiotics.[1][2] The thiophene ring serves as a bioisostere for the phenyl ring found in
naturally occurring antibiotics, often improving:

 Lipophilicity: Enhanced membrane permeability.[1][2]

» Metabolic Stability: Resistance to certain proteases.[1][2]

Chiral Ligands

The 1,2-amino-alcohol motif of 3-(3-thienyl)serine makes it an excellent precursor for chiral
ligands (e.g., oxazolines) used in asymmetric catalysis.[1][2] The thiophene sulfur provides an
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additional "soft" coordination site for transition metals (Pd, Rh).

Peptide Modification

Incorporation into peptide drugs to restrict conformational flexibility or probe receptor binding
pockets (specifically hydrophobic pockets where the thiophene ring can stack with aromatic
residues).

Analytical Characterization
To validate the synthesis of 3-(3-thienyl)serine, the following analytical signatures are expected:
« 1H NMR (D20/DCI):
o Thiophene Protons: Multiplets in the aromatic region (
7.0-7.5 ppm).
o -Proton (CH-OH): Doublet (or doublet of doublets) around
5.0-5.4 ppm.[1][2]
o -Proton (CH-NH2): Doublet around
3.8-4.2 ppm.[1][2]
o Coupling Constant (

). Typically smaller for erythro (~4 Hz) and larger for threo (~9 Hz) isomers, though this
depends on solvent and N-protection.[1]

e Mass Spectrometry (ESI-MS):
o [M+H]+: Calculated ~188.04 m/z.[1]

o Fragmentation: Loss of H20 (-18) and COOH (-45) are common.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-thienyl-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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